![molecular formula C24H27N3O3 B1226562 2-[(2-hydroxy-1-naphthalenyl)methyl-methylamino]-N-[4-(4-morpholinyl)phenyl]acetamide](/img/structure/B1226562.png)
2-[(2-hydroxy-1-naphthalenyl)methyl-methylamino]-N-[4-(4-morpholinyl)phenyl]acetamide
Overview
Description
2-[(2-hydroxy-1-naphthalenyl)methyl-methylamino]-N-[4-(4-morpholinyl)phenyl]acetamide is a member of morpholines.
Scientific Research Applications
1. Synthesis and Biological Activity
- Synthesis and Biological Evaluation : A study demonstrated the synthesis of new enamine derivatives of lapachol, involving the compound . These derivatives were evaluated for biological activities against various agents, including Artemia salina, Aedes aegypti, and cytotoxicity using A549 human breast cells (Oliveira et al., 2002).
2. Chemical Reaction Studies
- Reactions with Acetamide and Formamide : Research has explored reactions of benzyl ketones with acetamide and formamide, leading to the formation of various compounds including the one (Hirota et al., 1978).
- Nano Magnetite Catalysis : A study utilized nano magnetite as a catalyst for the synthesis of N -((2-hydroxy naphthalene-1-yl)(aryl)methyl)acetamide derivatives, which includes the compound . This was part of a three-component reaction involving aldehydes, 2-naphthol, and acetamide under ultrasound irradiation (Mokhtary & Torabi, 2017).
3. Computational and Pharmacological Studies
- Computational Analysis for Toxicity and Pharmacological Potential : A computational and pharmacological study evaluated novel derivatives, including the compound of interest, for toxicity assessment, tumor inhibition, and other pharmacological properties (Faheem, 2018).
4. DNA and Protein Binding Studies
- CT DNA and BSA Binding Studies : The binding interactions of paracetamol derivatives, similar to the compound , with calf thymus DNA and BSA (bovine serum albumin) were studied. The interactions suggested potential biological activity and medicinal applications (Raj, 2020).
5. Synthesis and Topical Drug Delivery Research
- Synthesis for Topical Drug Delivery : Research was conducted on the synthesis of morpholinyl- and methylpiperazinylacyloxyalkyl esters of naproxen for potential topical drug delivery applications. These studies contribute to understanding the compound's suitability for such applications (Rautio et al., 2000).
6. Radical Scavenging Activity
- Free Radical Scavenging Mechanisms : The compound's derivative showed significant free radical scavenging activity. This study highlighted the compound's potential antioxidative properties and mechanisms (Boudebbous et al., 2021).
properties
Product Name |
2-[(2-hydroxy-1-naphthalenyl)methyl-methylamino]-N-[4-(4-morpholinyl)phenyl]acetamide |
|---|---|
Molecular Formula |
C24H27N3O3 |
Molecular Weight |
405.5 g/mol |
IUPAC Name |
2-[(2-hydroxynaphthalen-1-yl)methyl-methylamino]-N-(4-morpholin-4-ylphenyl)acetamide |
InChI |
InChI=1S/C24H27N3O3/c1-26(16-22-21-5-3-2-4-18(21)6-11-23(22)28)17-24(29)25-19-7-9-20(10-8-19)27-12-14-30-15-13-27/h2-11,28H,12-17H2,1H3,(H,25,29) |
InChI Key |
DXKUZRNURNZDIK-UHFFFAOYSA-N |
Canonical SMILES |
CN(CC1=C(C=CC2=CC=CC=C21)O)CC(=O)NC3=CC=C(C=C3)N4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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